Methyl 6-ethyl-2-(2-(naphthalen-1-yl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 6-ethyl-2-[(2-naphthalen-1-ylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C23H24N2O3S.ClH/c1-3-25-12-11-18-19(14-25)29-22(21(18)23(27)28-2)24-20(26)13-16-9-6-8-15-7-4-5-10-17(15)16;/h4-10H,3,11-14H2,1-2H3,(H,24,26);1H
• InChI Key: BLJZFHZZCQMSEI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)CC3=CC=CC4=CC=CC=C43.Cl
• Molecular Formula: C23H25ClN2O3S
• Molecular Weight: 445.0 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a naphthalene moiety, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. The compound also features an acetamido group (NHCOCH3), a tetrahydrothieno[2,3-c]pyridine ring system, and a carboxylate ester group (COOCH3). The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the ester group could be hydrolyzed to form a carboxylic acid and an alcohol. The compound could also undergo reactions at the naphthalene moiety or the tetrahydrothieno[2,3-c]pyridine ring system.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Catalysis and Synthesis

One study explores the phosphine-catalyzed [4 + 2] annulation synthesis of highly functionalized tetrahydropyridines, using compounds similar to the one . Such reactions are crucial in organic synthesis, providing a pathway to synthesize complex nitrogen-containing heterocycles, which are prevalent in many pharmaceuticals and natural products (Zhu et al., 2003).

Heterocyclic Chemistry

Another piece of research focuses on the conversion of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates into various heterocyclic compounds, demonstrating the versatility of similar molecules in synthesizing diverse heterocycles (Harb et al., 1989). These heterocycles are fundamental structures in many drugs and materials, highlighting the compound's potential utility in medicinal chemistry and materials science.

Enaminone Chemistry

The synthesis and structural analysis of enaminones derived from reactions involving similar naphthalene-containing compounds show their potential in creating complex organic molecules with significant pharmaceutical relevance (Brbot-Šaranović et al., 2001). Enaminones are key intermediates in the synthesis of various bioactive molecules.

Antitumor and Antioxidant Activities

Research involving cyanoacetamide in heterocyclic chemistry to synthesize new benzothiophenes with potential antitumor and antioxidant activities indicates the broader chemical family's applicability in developing therapeutic agents (Bialy & Gouda, 2011). This suggests that structurally related compounds, including the one , could be explored for similar bioactivities.

DNA Interaction and Docking Studies

A study on the synthesis, characterization, and DNA interaction of Schiff base ligands derived from similar naphthalene-based compounds indicates potential applications in biochemistry and molecular biology, particularly in drug design and DNA-targeted therapies (Kurt et al., 2020).

Mechanism of Action

The mechanism of action of the compound would depend on its biological activity. If the compound is biologically active, it could interact with various biological targets such as enzymes or receptors.

Future Directions

Future research on the compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity and exploring its use in areas such as medicinal chemistry or materials science.